Cas no 69816-04-2 (Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate)

Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate structure
69816-04-2 structure
Product Name:Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate
CAS No:69816-04-2
MF:C6H5ClO4S2
MW:240.684498548508
CID:4728608
PubChem ID:43414198
Update Time:2024-03-01

Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(chlorosulfonyl)thiophene-3-carboxylate
    • IRUQLKHEXLBHKZ-UHFFFAOYSA-N
    • NE59784
    • Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate
    • Inchi: 1S/C6H5ClO4S2/c1-11-6(8)4-2-5(12-3-4)13(7,9)10/h2-3H,1H3
    • InChI Key: IRUQLKHEXLBHKZ-UHFFFAOYSA-N
    • SMILES: ClS(C1=CC(C(=O)OC)=CS1)(=O)=O

Computed Properties

  • Exact Mass: 239.9317787g/mol
  • Monoisotopic Mass: 239.9317787g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 97.1
  • XLogP3: 1.8

Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate Security Information

Methyl 5-(chlorosulfonyl)thiophene-3-carboxylate Pricemore >>

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